1-[2-(isopropylthio)benzoyl]-4-phenylpiperazine

• IUPAC Name: (4-phenylpiperazin-1-yl)-(2-propan-2-ylsulfanylphenyl)methanone
• InChI: InChI=1S/C20H24N2OS/c1-16(2)24-19-11-7-6-10-18(19)20(23)22-14-12-21(13-15-22)17-8-4-3-5-9-17/h3-11,16H,12-15H2,1-2H3
• InChI Key: XKJODVNRJNPKEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

1-[2-(isopropylthio)benzoyl]-4-phenylpiperazine, also known as IPPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

1-[2-(isopropylthio)benzoyl]-4-phenylpiperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities such as anti-inflammatory, analgesic, antitumor, and antifungal activities. This compound has also been found to exhibit potent activity against certain bacterial strains such as Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The exact mechanism of action of 1-[2-(isopropylthio)benzoyl]-4-phenylpiperazine is not fully understood. However, it has been suggested that this compound may exert its biological activities by modulating various signaling pathways and molecular targets. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. This compound has also been found to modulate the activity of certain ion channels and receptors, which may contribute to its analgesic and antitumor activities.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. For example, this compound has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been found to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO), which are known to play a role in the inflammatory response. In addition, this compound has been found to induce apoptosis in certain cancer cell lines, which may contribute to its antitumor activity.

Advantages and Limitations for Lab Experiments

1-[2-(isopropylthio)benzoyl]-4-phenylpiperazine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. This compound has also been found to exhibit potent biological activities at relatively low concentrations, which makes it an attractive candidate for further study. However, there are also some limitations associated with the use of this compound in lab experiments. For example, the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments that specifically target its molecular targets. In addition, this compound may exhibit off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 1-[2-(isopropylthio)benzoyl]-4-phenylpiperazine. One possible direction is to further investigate the molecular targets and signaling pathways that are modulated by this compound. This could help to elucidate the exact mechanism of action of this compound and identify potential therapeutic targets. Another possible direction is to investigate the potential use of this compound as a therapeutic agent for the treatment of various diseases such as cancer and inflammatory disorders. Finally, it may be worthwhile to explore the use of this compound as a lead compound for the development of new drugs with improved efficacy and safety profiles.